3-Ethyl-1-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-one
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Description
“3-Ethyl-1-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-one” is a complex organic compound. It belongs to the class of compounds known as pyrazoles . Pyrazoles are heterocyclic compounds with a 5-membered ring structure containing three carbon atoms, and two adjacent nitrogen atoms . They have been shown to exhibit a wide variety of biological activities and are key structural motifs in several drugs currently on the market .
Molecular Structure Analysis
The molecular structure of “this compound” would be characterized by the presence of a pyrazole ring, an ethyl group, and a 4-methoxyphenyl group . The exact structure would need to be determined through techniques like X-ray crystallography or NMR spectroscopy.Chemical Reactions Analysis
Again, while specific reactions involving “this compound” are not available, pyrazoles in general can undergo a variety of chemical reactions. These include reactions with electrophiles, nucleophiles, and free radicals .Mechanism of Action
Target of Action
Similar compounds with a triazole moiety have been studied for their interesting pharmacological properties . They exhibit a broad spectrum of pharmacological activity such as antifungal, antibacterial, anti-inflammatory, and anticancer .
Mode of Action
Compounds with similar structures, such as triazoles, have been found to inhibit er stress, apoptosis, and the nf-kb inflammatory pathway . This suggests that 3-Ethyl-1-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-one may interact with its targets in a similar manner, leading to changes in cellular processes.
Biochemical Pathways
Based on the known actions of similar compounds, it can be inferred that the compound may affect pathways related to inflammation, apoptosis, and fungal infection .
Result of Action
Based on the known effects of similar compounds, it can be inferred that the compound may have potential antifungal, antibacterial, anti-inflammatory, and anticancer effects .
Future Directions
The future directions for research on “3-Ethyl-1-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-one” would likely involve further exploration of its biological activities and potential applications in medicine or other fields. Given the wide range of activities exhibited by pyrazoles, this compound could have promising potential .
Properties
IUPAC Name |
5-ethyl-2-(4-methoxyphenyl)-4H-pyrazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O2/c1-3-9-8-12(15)14(13-9)10-4-6-11(16-2)7-5-10/h4-7H,3,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQCTZUJYZHLKES-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN(C(=O)C1)C2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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